Cas no 34028-17-6 (N-Methyl-benzamidine)

N-Methyl-benzamidine structure
N-Methyl-benzamidine structure
Product Name:N-Methyl-benzamidine
CAS No:34028-17-6
MF:C8H10N2
MW:134.178401470184
MDL:MFCD00869363
CID:314293
PubChem ID:169564
Update Time:2025-04-19

N-Methyl-benzamidine Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,N-methyl-
    • N-methylbenzamidine
    • N'-methylbenzenecarboximidamide
    • N-Methylbenzenecarboximidamide
    • DTXSID70955598
    • Benzenecarboximidamide, N-methyl-
    • SCHEMBL3645454
    • 34028-17-6
    • AKOS012476370
    • N-Methylbenzimidamide
    • FT-0724082
    • SCHEMBL10144666
    • EN300-214135
    • N-Methyl-benzamidine
    • MDL: MFCD00869363
    • Inchi: 1S/C8H10N2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3,(H2,9,10)
    • InChI Key: IVDNVUABSBYLCK-UHFFFAOYSA-N
    • SMILES: N(/C)=C(\C1C=CC=CC=1)/N

Computed Properties

  • Exact Mass: 134.0845
  • Monoisotopic Mass: 134.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.4Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 242.7°Cat760mmHg
  • Flash Point: 100.6°C
  • Refractive Index: 1.537
  • PSA: 38.38

N-Methyl-benzamidine Pricemore >>

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